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Compound of Interest

Compound Name: Butyl benzenesulfonate

Cat. No.: B138820 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of butyl benzenesulfonate. It is intended to be a valuable resource for researchers,

scientists, and professionals involved in drug development and other scientific disciplines

where this compound may be of interest.

Chemical Identity and Structure
Butyl benzenesulfonate is an organic compound with the chemical formula C₁₀H₁₄O₃S.[1][2]

[3] It is an ester of benzenesulfonic acid and butanol. The structure consists of a phenyl group

attached to a sulfonyl group, which is in turn bonded to a butoxy group. Several isomers exist

depending on the structure of the butyl group: n-butyl, sec-butyl, isobutyl, and tert-butyl
benzenesulfonate. The properties of these isomers can vary significantly.

The molecular structure of butyl benzenesulfonate is characterized by the presence of both a

polar sulfonate group and nonpolar phenyl and butyl groups, giving the molecule amphiphilic

properties. This structural feature influences its solubility and reactivity.

Below is a diagram illustrating the general synthesis workflow for a substituted benzenesulfonic

acid, which is a precursor to butyl benzenesulfonate esters.
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General Synthesis Workflow for a Substituted Benzenesulfonic Acid
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Caption: General synthesis workflow for a substituted benzenesulfonic acid.

Physicochemical Properties
The physical and chemical properties of butyl benzenesulfonate are summarized in the table

below. It is important to note that specific values can vary between different isomers.
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Property Value Source

Molecular Formula C₁₀H₁₄O₃S [1][2][3]

Molecular Weight 214.28 g/mol [1][2][3]

Appearance
Colorless to light yellow solid

or liquid
[4]

Melting Point

Varies with isomer; tert-butyl

isomer is a solid at room

temperature

Boiling Point Not specified

Density

1.145-1.152 g/cm³ (for N-butyl

benzenesulfonamide, a related

compound)

[4]

Solubility

Soluble in polar organic

solvents (e.g., ethanol,

chloroform); slightly soluble in

water

[4]

Experimental Protocols
Synthesis of 4-tert-Butylbenzenesulfonic Acid
A common precursor for the corresponding ester is the sulfonic acid. The following protocol

describes the synthesis of 4-tert-butylbenzenesulfonic acid.

Materials:

tert-butylbenzene

Fuming sulfuric acid (oleum)

Sodium bicarbonate

Sodium chloride
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Water

Ice

Procedure:

In a round-bottomed flask, slowly add 45 mL of fuming sulfuric acid to 40 grams of tert-

butylbenzene over 20 minutes. Maintain the temperature below 25°C with frequent shaking.

[5][6]

After the addition is complete, slowly heat the mixture to 80°C with constant stirring until the

oil layer of tert-butylbenzene is completely dissolved.[5][6]

Pour the reaction mixture into 300 mL of water.

Carefully neutralize the acid partially by adding 15 grams of sodium bicarbonate.[6]

Filter the solution to remove any solid impurities.

To precipitate the sodium salt of 4-tert-butylbenzenesulfonic acid, add 30 grams of sodium

chloride and heat until it dissolves.[6]

Cool the solution thoroughly in an ice bath to crystallize the product.

Collect the crystalline product by filtration and wash it with a saturated sodium chloride

solution.[5][6]

Dry the sodium 4-(tert-butyl)benzenesulfonate salt. The free acid can be obtained by

neutralization with a stoichiometric amount of a strong acid followed by extraction.[5][6]

The following diagram illustrates the logical workflow for the synthesis of 4-tert-

butylbenzenesulfonic acid.
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Logical Workflow for the Synthesis of 4-tert-Butylbenzenesulfonic Acid
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Caption: Logical workflow for the synthesis of 4-tert-butylbenzenesulfonic acid.
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Reactivity and Applications
Benzenesulfonic acids and their esters are versatile reagents in organic synthesis. They can

undergo a variety of reactions, including the formation of sulfonamides, sulfonyl chlorides, and

other esters. The sulfonation reaction itself is reversible at temperatures above 220°C.[7]

Butyl benzenesulfonate, like other alkyl sulfonates, can act as an alkylating agent.[8] This

reactivity is due to the sulfonate group being a good leaving group, facilitating nucleophilic

substitution reactions at the butyl group. This property makes them useful in the synthesis of

various organic molecules, including pharmaceuticals and agrochemicals.

Safety Information
Butyl benzenesulfonate should be handled with care in a laboratory setting. It may be

irritating to the skin, eyes, and respiratory system.[8] Appropriate personal protective

equipment (PPE), such as gloves, safety goggles, and a lab coat, should be worn when

handling this chemical. Work should be conducted in a well-ventilated area or under a fume

hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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